Cas no 2687-12-9 (b-Chloromethylstyrene)

b-Chloromethylstyrene Properties

Names and Identifiers

• (3-Chloroprop-1-en-1-yl)benzene
• (3-Chloro-1-propenyl)benzene
• 3-Chloro-1-phenyl-1-propene
• (3-chloroprop-1-enyl)benzene
• Cinnamyl chloride
• ((1E)-3-chloroprop-1-enyl)benzene
• (E)-(3-chloroprop-1-en-1-yl)benzene
• [(1E)-3-chloroprop-1-en-1-yl]benzene
• 1-C6H5-C3H4Cl
• 2-cinnamyl chloride
• 3-Chloro-1-phenyl-2-propene
• 3-chloro-1-phenylprop-1-ene
• 3-CHLORO-1-PHENYLPROPENE
• 3-chloroprop-1-enylbenzene
• 3-PHENYLALLYL CHLORIDE
• BENZENE,(3-CHLORO-1-PROPEN-1-YL)-
• CHLOROSULFONYLACETYL CHLORIDE
• CINNAMYL CHLORIDERANS
• r-Chloropropen
• 1-Phenyl-3-chloro-1-propene
• ((1E)-3-chloro-1-propenyl)benzene
• (Chloromethyl)styrene
• [(E)-3-chloroprop-1-enyl]benzene
• Cinnamyl chloride, 95% trans
• NSC-5599
• W-107146
• Q27254773
• Benzene, (3-chloropropenyl)-
• NSC5599
• trans-3-Chloro-1-phenylpropene
• Benzene, (3-chloro-1-propen-1-yl)-
• Cinnamyl chloride, stab. with sodium carbonate
• (E)-(3-chloro-1-propenyl)benzene
• Cinnamyl chloride, 95%, stab. with sodium carbonate
• (E)-3-Phenyl-2-propen-1-yl chloride
• SCHEMBL39674
• (Z)-(3-Chloro-cisprop-1-enyl)-Benzene
• .BETA.-CHLOROMETHYLSTYRENE
• CS-W014342
• 3-phenyl-2-[trans]propenylchloride
• DTXSID70175315
• EINECS-220-246-4
• [3-Chloro-1-propenyl]benzene #
• 2687-12-9
• Benzene, (3-chloro-1-propenyl)-, (E)-
• InChI=1/C9H9Cl/c10-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2/b7-4
• (3-Chloro-propenyl)-benzene
• ?Cinnamyl chloride
• A815131
• beta-Chloromethylstyrene
• Benzene, [(1E)-3-chloro-1-propen-1-yl]-
• Cinnamyl chloride, 95%
• EN300-248221
• (3-Chloropropenyl)benzene
• MFCD00000986
• AKOS000121473
• (E)-Cinnamyl chloride
• 1-Propene, 3-chloro-1-phenyl-
• benzene, [(1E)-3-chloro-1-propenyl]-
• trans-Cinnamyl chloride
• Benzene, (3-chloropropenyl)-, (E)-
• SCHEMBL15852
• AKOS025310644
• Benzene, ((1E)-3-chloro-1-propenyl)-
• 3-Phenyl-2-propenyl chloride
• (E)-3-Chloro-1-phenylpropene
• AS-13482
• F2190-0177
• A911140
• 21087-29-6
• (E)-(3-chloroprop-1-enyl)benzene
• trans-3-Chloro-1-phenylprop-1-ene
• LS-13599
• (2E)-3-phenyl-2-propenyl chloride
• 2I1ADL56TX
• [(E)-3-chloranylprop-1-enyl]benzene
• Propene, 3-chloro-1-phenyl-
• Benzene, ((1E)-3-chloro-1-propen-1-yl)-
• UNII-2I1ADL56TX
• WAA08729
• (3-chloro-trans-prop-1-enyl)-benzene
• C1235
• NSC 5599
• Benzene, (3chloro1propenyl), (E)
• betaChloromethylstyrene
• (E)3Chloro1phenylpropene
• (3Chloro1propenyl)benzene
• 3Phenylallyl chloride
• STL146516
• trans3Chloro1phenylprop1ene
• Benzene, (3chloropropenyl)
• trans3Chloro1phenylpropene
• 3Phenyl2propenyl chloride
• Benzene, (3-chloropropenyl)-(8CI)
• (3Chloroprop1enyl)benzene
• Benzene, (3chloro1propen1yl)
• 1Phenyl3chloro1propene
• DTXCID7097806
• b-Chloromethylstyrene
• Benzene, ((1E)3chloro1propenyl)
• Benzene, ((1E)3chloro1propen1yl)
• (E)Cinnamyl chloride
• BBL011410
• Benzene, (3chloropropenyl), (E)
• 3Chloro1phenylpropene
• (E)3Phenyl2propen1yl chloride
• 1Propene, 3chloro1phenyl
• Propene, 3chloro1phenyl
• Benzene, (3chloro1propenyl)
• +Expand

• MDL： MFCD00000986
• InChIKey： IWTYTFSSTWXZFU-QPJJXVBHSA-N
• Inchi： InChI=1S/C9H9Cl/c10-8-4-7-9-5-2-1-3-6-9/h1-7H,8H2
• SMILES： C1=CC=C(C=C1)C=CCCl
• BRN： 741974

Computed Properties

• Exact Mass: 152.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.039278
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.93860
• PSA: 0.00000
• Refractive Index: n20/D 1.584(lit.)
• Water Partition Coefficient: 0.2 g/L (20 ºC)
• Boiling Point: 136°C/37mmHg(lit.)
• Melting Point: −19 °C (lit.)
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Color/Form: Needle crystal or colorless liquid
• Solubility: It can be freely miscible with alcohol and ether, easily soluble in acetone, soluble in benzene, insoluble in water
• Sensitiveness: Lachrymatory
• Density: 1.096 g/mL at 25 °C(lit.)

b-Chloromethylstyrene Security Information

• Symbol: GHS05 GHS06 GHS08
• RTECS：CZ0919905
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26; S28; S36/37/39; S45; S28A; S23
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R26; R34
• Hazard Level：8
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 1760 8/PG 2
• Hazard Statement： H302,H314,H330,H334
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：II
• Risk Phrases： 22-26-34-43
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

b-Chloromethylstyrene Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides